Cas no 102236-34-0 (1,5-Dimethylpyrrolidin-3-one)

• Product Name: 1,5-Dimethylpyrrolidin-3-one
• CAS No: 102236-34-0
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 4568218
• PubChem ID: 21016055
• Update Time: 2024-03-01

1,5-Dimethylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethylpyrrolidin-3-one
• 3-Pyrrolidinone, 1,5-dimethyl-
• 1,5-Dimethylpyrrolidin-3-one

• Inchi： 1S/C6H11NO/c1-5-3-6(8)4-7(5)2/h5H,3-4H2,1-2H3
• InChI Key： WGNSIHQTQHENSN-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(C)C1

Computed Properties

• Exact Mass: 113.084064g/mol
• Monoisotopic Mass: 113.084064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 113.16g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines